Cas no 155444-02-3 (Dibenzo[c,f][1,2]thiazepine,11-ethoxy-6,11-dihydro-6-methyl-, 5,5-dioxide)

Dibenzo[c,f][1,2]thiazepine,11-ethoxy-6,11-dihydro-6-methyl-, 5,5-dioxide structure
155444-02-3 structure
Product Name:Dibenzo[c,f][1,2]thiazepine,11-ethoxy-6,11-dihydro-6-methyl-, 5,5-dioxide
CAS No:155444-02-3
MF:C16H17NO3S
MW:303.376083135605
CID:203905
PubChem ID:3074213
Update Time:2025-04-19

Dibenzo[c,f][1,2]thiazepine,11-ethoxy-6,11-dihydro-6-methyl-, 5,5-dioxide Chemical and Physical Properties

Names and Identifiers

    • Dibenzo[c,f][1,2]thiazepine,11-ethoxy-6,11-dihydro-6-methyl-, 5,5-dioxide
    • 11-ethoxy-6-methyl-11H-benzo[c][1,2]benzothiazepine 5,5-dioxide
    • 11-ethoxy-6-methyl-6,11-dihydrodibenzo[c,f][1,2]thiazepine 5,5-dioxide
    • 6,11-Dihydro-11-ethoxy-6-methyldibenzo(c,f)(1,2)thiazepine S,S-dioxide
    • Dibenzo(c,f)(1,2)thiazepine, 6,11-dihydro-11-ethoxy-6-methyl-, 5,5-dioxide
    • Dibenzo(c,f)(1,2)thiazepine, 6,11-dihydro-11-ethoxy-6-methyl-, 5,5-dio xide
    • 155444-02-3
    • DTXSID90935211
    • 11-Ethoxy-6-methyl-6,11-dihydro-5H-5lambda~6~-dibenzo[c,f][1,2]thiazepine-5,5-dione
    • Inchi: 1S/C16H17NO3S/c1-3-20-16-12-8-4-6-10-14(12)17(2)21(18,19)15-11-7-5-9-13(15)16/h4-11,16H,3H2,1-2H3
    • InChI Key: ZXDHGQTYNWRWJY-UHFFFAOYSA-N
    • SMILES: S1(C2C=CC=CC=2C(C2C=CC=CC=2N1C)OCC)(=O)=O

Computed Properties

  • Exact Mass: 303.09291458g/mol
  • Monoisotopic Mass: 303.09291458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 459
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 55Ų
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